Cas no 1307452-28-3 (1-(Oxolane-3-carbonyl)piperidin-4-ol)

• Product Name: 1-(Oxolane-3-carbonyl)piperidin-4-ol
• CAS No: 1307452-28-3
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5047457
• Update Time: 2025-07-20

1-(Oxolane-3-carbonyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(oxolane-3-carbonyl)piperidin-4-ol
• (4-hydroxypiperidin-1-yl)-(oxolan-3-yl)methanone
• (4-Hydroxypiperidin-1-yl)(tetrahydrofuran-3-yl)methanone
• 1-(Oxolane-3-carbonyl)piperidin-4-ol

• Inchi： 1S/C10H17NO3/c12-9-1-4-11(5-2-9)10(13)8-3-6-14-7-8/h8-9,12H,1-7H2
• InChI Key： CVKUTRONMHVXIR-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(N1CCC(CC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• XLogP3: -0.5
• Topological Polar Surface Area: 49.8

Additional information on 1-(Oxolane-3-carbonyl)piperidin-4-ol

Comprehensive Analysis of 1-(Oxolane-3-carbonyl)piperidin-4-ol (CAS No. 1307452-28-3): Properties, Applications, and Innovations

1-(Oxolane-3-carbonyl)piperidin-4-ol (CAS No. 1307452-28-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a piperidine ring with an oxolane (tetrahydrofuran) carbonyl group, creating a versatile scaffold for drug discovery and material science. Its molecular formula and structural complexity make it a valuable intermediate in synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for heterocyclic compounds like 1-(Oxolane-3-carbonyl)piperidin-4-ol has surged, driven by their role in addressing modern healthcare challenges such as neurodegenerative diseases and metabolic disorders. Researchers are particularly interested in its potential as a pharmacophore, owing to its ability to modulate receptor binding and bioavailability. The compound’s logP value and hydrogen bonding capacity further enhance its suitability for blood-brain barrier penetration, a critical factor in CNS drug design.

The synthesis of CAS No. 1307452-28-3 typically involves multi-step organic reactions, including amide coupling and ring-closure strategies. Advanced techniques like microwave-assisted synthesis and catalysis have been explored to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures compliance with stringent pharmaceutical standards. These methodologies align with the growing emphasis on green chemistry and sustainable manufacturing, addressing environmental concerns in the chemical industry.

Beyond pharmaceuticals, 1-(Oxolane-3-carbonyl)piperidin-4-ol has applications in agrochemicals and material science. Its polar functional groups enable interactions with biological targets, making it a candidate for pesticide formulations. In materials, its rigid-rod structure contributes to the development of polymeric networks with tailored mechanical properties. This dual utility underscores its relevance in interdisciplinary research.

Current trends highlight the compound’s role in AI-driven drug discovery, where machine learning algorithms predict its interactions with proteins like G-protein-coupled receptors (GPCRs). Such innovations address common search queries like "piperidine derivatives in drug design" or "oxolane carbonyl applications", reflecting its prominence in scientific discourse. Additionally, its patent landscape reveals ongoing explorations in combination therapies for chronic conditions, further solidifying its commercial potential.

In conclusion, 1-(Oxolane-3-carbonyl)piperidin-4-ol (CAS No. 1307452-28-3) exemplifies the convergence of chemical ingenuity and therapeutic innovation. As research progresses, its applications in precision medicine and sustainable chemistry are poised to expand, answering pressing questions in both academia and industry. This positions the compound as a cornerstone in the next generation of bioactive molecules.